3-[(3-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride

• IUPAC Name: 3-[(3-ethoxyphenoxy)methyl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C13H19NO2.ClH/c1-2-15-12-4-3-5-13(8-12)16-10-11-6-7-14-9-11;/h3-5,8,11,14H,2,6-7,9-10H2,1H3;1H
• InChI Key: GTYHXEJTKRDVKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCC2CCNC2.Cl
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol
• CAS No.: 1220016-53-4

Description

“3-[(3-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride” is a chemical compound with the molecular formula C13H20ClNO2. It has a molecular weight of 257.75 g/mol. This product is intended for research use only.

Synthesis Analysis

The synthesis of pyrrolidine compounds, such as “this compound”, often involves the N-heterocyclization of primary amines with diols. A variety of five-, six-, and seven-membered cyclic amines can be synthesized in good to excellent yields. The synthetic strategies used can be broadly classified into two categories: ring construction from different cyclic or acyclic precursors, and functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrrolidine ring attached to an ethoxyphenoxy methyl group. The pyrrolidine ring is a five-membered nitrogen-containing ring.

Chemical Reactions Analysis

Pyrrolidine compounds can undergo a variety of chemical reactions. For instance, they can participate in C(sp3)-H alkylation and arylation reactions with simple aryl or alkyl halides. They can also be involved in acid-promoted synthesis of azaheterocycles from N-carbamate-protected amino alcohols.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Pyrrolidin-2-ones: Research demonstrates the use of pyrrolidine derivatives in synthesizing 5-methoxylated 3-pyrrolin-2-ones, which are useful in preparing agrochemicals or medicinal compounds (Ghelfi et al., 2003).
• Application in Medicine and Industry: Pyrrolidines show biological effects and are used in medicine and industries like dye and agrochemical manufacturing (Żmigrodzka et al., 2022).

Pharmacological Research

• Antibacterial Activity: A study on the antibacterial activity of 1β-methyl-2-[5-(1,2-disubstituted ethyl)-pyrrolidin-3-ylthio]carbapenem derivatives, involving pyrrolidine structures, showed potent activity against Gram-positive and Gram-negative bacteria (Kim et al., 2006).
• Insecticidal and Anti-Juvenile-Hormone Activity: Fungal metabolites related to pyrrolidine showed significant insecticidal and anti-juvenile-hormone activities, indicating potential in pest control applications (Cantín et al., 1999).

Molecular and Structural Chemistry

• NMR Spectroscopic Studies: Research involving pyrrolidines includes NMR spectroscopic studies to understand molecular structures, crucial for advancing chemical and pharmaceutical research (Vögeli & Philipsborn, 1973).

Catalysis and Organic Synthesis

• Preparative and Structural Chemistry: Studies have explored the synthesis of pyrrolidine derivatives for use in catalysis, highlighting their significance in organic synthesis (Nagel & Nedden, 1997).

Safety and Hazards

The safety and hazards associated with “3-[(3-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride” are not explicitly mentioned in the retrieved sources. It is advised that this compound should be used for research purposes only.

Future Directions

Pyrrolidine compounds, such as “3-[(3-Ethoxyphenoxy)methyl]pyrrolidine hydrochloride”, have significant potential in drug discovery due to their versatile scaffold. They can be used to design new compounds with different biological profiles. Future research could focus on exploring the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule, and increasing the three-dimensional coverage due to the non-planarity of the ring.